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Compound of Interest

Compound Name: Ostarine-d4

Cat. No.: B10824224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of deuterated Ostarine, a compound of significant interest in various research and

development fields. This document details available quantitative data, outlines relevant

experimental protocols, and visualizes key biological pathways and experimental workflows.

Introduction
Ostarine, also known as Enobosarm or MK-2866, is a non-steroidal selective androgen

receptor modulator (SARM). Its deuterated analogue, Ostarine-d4, is a stable isotope-labeled

version of the molecule where four hydrogen atoms on the phenoxy ring have been replaced

with deuterium. This isotopic substitution makes it a valuable tool in metabolic studies,

pharmacokinetic research, and as an internal standard for quantitative analysis by mass

spectrometry. Understanding the physicochemical properties of deuterated Ostarine is crucial

for its accurate application in these scientific endeavors.

Physicochemical Properties
The following tables summarize the key physicochemical properties of both Ostarine and its

deuterated form, Ostarine-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10824224?utm_src=pdf-interest
https://www.benchchem.com/product/b10824224?utm_src=pdf-body
https://www.benchchem.com/product/b10824224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General Physicochemical Properties
Property Ostarine

Deuterated Ostarine
(Ostarine-d4)

Chemical Name

(2S)-3-(4-cyanophenoxy)-N-[4-

cyano-3-

(trifluoromethyl)phenyl]-2-

hydroxy-2-methylpropanamide

(2S)-3-(4-cyanophenoxy-d4)-

N-[4-cyano-3-

(trifluoromethyl)phenyl]-2-

hydroxy-2-methylpropanamide

Synonyms
Enobosarm, MK-2866, GTx-

024

Enobosarm-d4, MK-2866-d4,

GTx-024-d4

CAS Number 841205-47-8 1202044-20-9[1]

Molecular Formula C₁₉H₁₄F₃N₃O₃ C₁₉H₁₀D₄F₃N₃O₃[1]

Appearance White to off-white solid Solid

Isotopic Purity N/A
≥99% deuterated forms (d₁-d₄)

[1]

Table 2: Molar Mass and Melting Point
Property Ostarine

Deuterated Ostarine
(Ostarine-d4)

Molecular Weight 389.33 g/mol 393.35 g/mol [2]

Exact Mass 389.0987 g/mol 393.1238 g/mol

Melting Point Not specified
92-94 °C (for a deuterated

form)

Table 3: Solubility Data
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Solvent Ostarine Solubility
Deuterated Ostarine
(Ostarine-d4) Solubility

DMSO ~15 mg/mL Soluble[1]

DMF ~15 mg/mL Soluble[1]

Ethanol ~25 mg/mL Not specified

Methanol Not specified Soluble[1]

Aqueous Buffer (PBS, pH 7.2)

with Ethanol (1:4)
~0.2 mg/mL Not specified

Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties are

essential for reproducibility and accuracy. Below are generalized yet detailed methodologies for

key experiments.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid can be determined using a capillary melting point

apparatus.

Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of the deuterated Ostarine is packed into a capillary tube

to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise measurement (1-2 °C

per minute) as the approximate melting point is approached.
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The temperature range is recorded from the point at which the first drop of liquid appears

to the temperature at which the entire sample has melted. For a pure substance, this

range should be narrow.

Determination of Aqueous Solubility (Shake-Flask
Method)
The equilibrium solubility of a compound in a specific aqueous medium is a critical parameter.

The shake-flask method is a common and reliable technique.

Apparatus: Orbital shaker with temperature control, centrifuge, analytical balance, HPLC or

UV-Vis spectrophotometer.

Procedure:

An excess amount of deuterated Ostarine is added to a known volume of the desired

aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

The flask is agitated in an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C)

for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

After equilibration, the suspension is centrifuged to separate the undissolved solid.

An aliquot of the supernatant is carefully removed and filtered.

The concentration of deuterated Ostarine in the filtrate is determined using a validated

analytical method, such as HPLC or UV-Vis spectrophotometry.

Characterization by Mass Spectrometry (LC-MS/MS)
Liquid chromatography-tandem mass spectrometry is a powerful tool for the identification and

quantification of deuterated compounds.

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer (e.g., a triple quadrupole or high-resolution mass spectrometer).

Sample Preparation: A stock solution of deuterated Ostarine is prepared in a suitable organic

solvent (e.g., methanol) and then diluted to the desired concentration.
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Chromatographic Conditions: A reverse-phase C18 column is typically used with a mobile

phase gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with an

additive like formic acid to improve ionization.

Mass Spectrometry Parameters: The mass spectrometer is operated in a suitable ionization

mode (positive or negative electrospray ionization). For quantitative analysis, multiple

reaction monitoring (MRM) is employed, where specific precursor-to-product ion transitions

are monitored. For structural confirmation, full scan and product ion scan modes are used to

determine the exact mass and fragmentation pattern.

Signaling Pathways and Experimental Workflows
The biological effects of Ostarine are mediated through its interaction with the androgen

receptor and subsequent modulation of downstream signaling pathways. The following

diagrams illustrate these processes and a typical experimental workflow for characterizing

deuterated Ostarine.
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Caption: Ostarine's mechanism of action via the Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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